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Introduction

ATTO 647 and its derivative ATTO 647N are fluorescent dyes that have become indispensable

tools for super-resolution imaging, particularly Stimulated Emission Depletion (STED)

microscopy.[1][2] These dyes belong to a new generation of fluorescent labels for the red

spectral region, offering a combination of properties that make them exceptionally well-suited

for overcoming the diffraction limit of light microscopy.[2][3] This allows for the visualization of

subcellular structures with unprecedented detail.[1]

ATTO 647N, a cationic dye, is frequently used for immunolabeling, where it is conjugated to

secondary antibodies to target specific proteins within a cell.[1][2][4] Its strong absorption, high

fluorescence quantum yield, and remarkable photostability are key characteristics that

contribute to its excellent performance in STED microscopy.[2][3] These features ensure a

bright and stable signal, which is crucial for the high laser powers used in STED imaging.

Key Features of ATTO 647/ATTO 647N for STED
Microscopy:

Optimal Spectral Properties: The excitation and emission spectra of ATTO 647 are well-

separated, allowing for efficient excitation and detection while minimizing crosstalk in multi-

color experiments.[3][5]
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High Photostability: ATTO 647 exhibits high resistance to photobleaching, a critical

requirement for STED microscopy where the sample is subjected to intense laser irradiation.

[2][3]

Excellent Quantum Yield: A high fluorescence quantum yield ensures a strong signal, leading

to images with a good signal-to-noise ratio.[2][3]

Suitability for Multi-Color Imaging: ATTO 647 can be effectively combined with other

fluorophores for multi-color STED imaging, enabling the simultaneous visualization of

multiple targets.[6][7][8] This is often achieved by using a single STED laser for multiple

dyes, which ensures intrinsic channel alignment.[9][10]

Proven Performance: The dye has been successfully used to achieve lateral resolutions

significantly below the diffraction limit, typically in the range of 30-50 nm, revealing fine

details of cellular structures like the cytoskeleton, mitochondria, and nuclear pore complexes.

[9][10][11][12]

Applications in Research
The use of ATTO 647 in STED microscopy has advanced our understanding of numerous

biological processes. It has been instrumental in:

Structural Analysis of the Cytoskeleton: Resolving the intricate network of microtubules and

actin filaments.[1][4]

Neuroscience: Elucidating the fine structure of neuronal components.[7]

Mitochondrial and Organelle Imaging: Visualizing the detailed morphology of mitochondria

and other subcellular compartments.[4]

Multi-protein Complex Analysis: Studying the spatial relationships between different proteins

at the nanoscale.

Quantitative Data Summary
The following tables summarize the key photophysical and performance characteristics of

ATTO 647 and ATTO 647N relevant for STED microscopy.
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Table 1: Photophysical Properties of ATTO 647 & ATTO 647N

Property ATTO 647 ATTO 647N Source

Excitation Maximum

(λabs)
645 nm 647 nm [2][13]

Emission Maximum

(λfl)
669 nm 667 nm [2][13]

Molar Extinction

Coefficient (εmax)
1.2 x 10⁵ M⁻¹ cm⁻¹ 1.5 x 10⁵ M⁻¹ cm⁻¹ [2][3]

Fluorescence

Quantum Yield (ηfl)
20% 65% [2][3]

Fluorescence Lifetime

(τfl)
2.4 ns

3.5 ns (in aqueous

solution), 1.8 ± 0.6 ns

(bound to antibody)

[2][3][6]

Table 2: Typical STED Microscopy Parameters for ATTO 647N

Parameter Wavelength/Value Source

Excitation Laser 635 nm, 640 nm [7][14]

STED Depletion Laser 750 nm, 765 nm, 775 nm [11][14][15]

Achieved Lateral Resolution < 50 nm (typically 30-40 nm) [9][10]

Experimental Workflow for STED Microscopy
The following diagram illustrates a typical workflow for an immunofluorescence STED

microscopy experiment using ATTO 647N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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